Cas no 951890-66-7 (3-(4-Ethylthio)phenyl-2-methyl-1-propene)

3-(4-Ethylthio)phenyl-2-methyl-1-propene structure
951890-66-7 structure
Product Name:3-(4-Ethylthio)phenyl-2-methyl-1-propene
CAS No:951890-66-7
MF:C12H16S
MW:192.320442199707
MDL:MFCD07775004
CID:4722503
Update Time:2023-11-22

3-(4-Ethylthio)phenyl-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-Ethylthio)phenyl]-2-methyl-1-propene
    • 1-(ETHYLSULFANYL)-4-(2-METHYLPROP-2-EN-1-YL)BENZENE
    • 3-(4-Ethylthio)phenyl-2-methyl-1-propene
    • MDL: MFCD07775004
    • Inchi: 1S/C12H16S/c1-4-13-12-7-5-11(6-8-12)9-10(2)3/h5-8H,2,4,9H2,1,3H3
    • InChI Key: WJVTUDCJNNHKPO-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)CC(=C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • XLogP3: 4.5
  • Topological Polar Surface Area: 25.3

3-(4-Ethylthio)phenyl-2-methyl-1-propene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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